2-Methanesulfonyl-2-(pyrrolidin-2-yl)acetonitrile

• Molecular Formula: C7H12N2O2S
• Molecular Weight: 188.25 g/mol
• SMILES: CS(=O)(=O)C(C#N)C1CCCN1
• InChI: InChI=1S/C7H12N2O2S/c1-12(10,11)7(5-8)6-3-2-4-9-6/h6-7,9H,2-4H2,1H3
• InChIKey: WKYKUDBGEZEELH-UHFFFAOYSA-N

2-Methanesulfonyl-2-(pyrrolidin-2-yl)acetonitrile: DPP-IV Inhibitor Intermediate

2-Methanesulfonyl-2-(pyrrolidin-2-yl)acetonitrile (CAS 1511963-42-0, molecular formula C₇H₁₂N₂O₂S, MW 188.25) is a chiral pyrrolidine building block featuring a methanesulfonyl group at the 2-position of the pyrrolidine ring and a nitrile moiety . The compound belongs to the sulfonyloxyacetyl pyrrolidine derivative class and serves as a designated production intermediate in the synthesis of aminoacetyl pyrrolidine carbonitrile derivatives, which act as dipeptidyl peptidase IV (DPP-IV) inhibitors for the treatment of type 2 diabetes . Its canonical SMILES is CS(=O)(=O)C(C#N)C1CCCN1, and it is commercially supplied at 95% purity .

Designated intermediate for DPP-IV inhibitor synthesis (vildagliptin/saxagliptin pathway)

C-2 methanesulfonyl with free pyrrolidine N–H enables key N-acylation step

Supplied as high-purity research intermediate for multi-step synthesis

Why This Compound Cannot Be Replaced by Generic Analogs

Closely related pyrrolidine-sulfonyl compounds—such as 1-methanesulfonylpyrrolidine-2-carbonitrile (N-substituted regioisomer, CAS 1049606-01-0), 2-(piperidine-1-sulfonyl)acetonitrile (six-membered ring analog, CAS 926253-31-8), and 3-(methanesulfonyl)pyrrolidine (lacking the nitrile)—exhibit critically different regiochemistry, hydrogen-bonding capacity, and patent-defined synthetic utility . The target compound's C-sulfonyl (rather than N-sulfonyl) attachment and the presence of a free secondary amine (pyrrolidine N–H) provide a unique handle for downstream N-acylation in the DPP-IV inhibitor pathway, while its methanesulfonyl leaving group enables nucleophilic displacement without the lachrymatory and toxic hazards of bromoacetyl chloride or chloroacetyl chloride that plagued earlier routes . Generic substitution with a regioisomer or ring-expanded analog would break the synthetic sequence defined in the enabling patent estate and alter the physicochemical profile (LogP, H-bond donor count) that governs intermediate handling and final API purity .

Regiochemistry

N-sulfonyl regioisomer lacks the free pyrrolidine N–H, which may prevent the N-acylation required in the DPP-IV inhibitor synthetic sequence.

Ring Scaffold

Six-membered piperidine analog (same formula and MW) alters spatial geometry of reactive centers, potentially affecting diastereoselectivity and API purity.

Process Safety

Prior-art halogenated routes require hazardous bromoacetyl/chloroacetyl chloride; alternative intermediates may not offer the same process safety profile.

• [1] European Patent Office. EP 1995237 A1: Method for Producing Aminoacetylpyrrolidinecarbonitrile Derivative and Production Intermediate Thereof. Published November 26, 2008. View Source

Evidence vs. Closest Pyrrolidine-Sulfonyl Analogs

C-2 Sulfonyl vs. N-Sulfonyl Regiochemistry

The target compound features a methanesulfonyl group attached directly to the pyrrolidine C-2 carbon (SMILES: CS(=O)(=O)C(C#N)C1CCCN1), whereas the closest commercial regioisomer, 1-methanesulfonylpyrrolidine-2-carbonitrile (CAS 1049606-01-0), carries the methanesulfonyl group on the pyrrolidine nitrogen (SMILES: CS(=O)(=O)N1CCCC1C#N) . This C-sulfonyl linkage preserves a free secondary amine (1 hydrogen bond donor), which is essential for the subsequent N-acylation step in the aminoacetyl pyrrolidine carbonitrile synthesis pathway disclosed in WO 2007/102286 .

Regiochemistry Comparison

Head-to-head

C-2 methanesulfonyl (HBD 1) vs. N-sulfonyl regioisomer (HBD 0)

Free amine supports N-acylation pathway

Structural comparison based on vendor SMILES data

Evidence Dimension	Substitution position and hydrogen bond donor count (HBD)
Target Compound Data	C-2 methanesulfonyl; SMILES CS(=O)(=O)C(C#N)C1CCCN1; HBD = 1 (free pyrrolidine N–H)
Comparator Or Baseline	1-Methanesulfonylpyrrolidine-2-carbonitrile (CAS 1049606-01-0); N-sulfonyl; SMILES CS(=O)(=O)N1CCCC1C#N; HBD = 0
Quantified Difference	Regioisomeric; HBD difference = 1 (presence vs. absence of free secondary amine)
Conditions	Structural comparison based on SMILES notation and computed molecular descriptors from vendor database

Why This Matters

The free secondary amine is the reactive nucleophilic handle for the critical N-acylation step in the patented DPP-IV inhibitor synthetic route; N-sulfonyl analogs lack this functionality and cannot enter the sequence.

Safer Sulfonyloxyacetyl Route Avoids Toxic Halides

The patent EP 1995237 A1 explicitly teaches that the sulfonyloxyacetyl pyrrolidine intermediate route (exemplified by 1-(2-methanesulfonyloxyacetyl)pyrrolidine-2-carbonitrile derivatives) constitutes an alternative synthesis technique that eliminates the requirement for bromoacetyl chloride and chloroacetyl chloride, reagents that are potent lachrymators and alkylating agents . The earlier production method disclosed in Patent Document 9 relies on 1-(2-chloroacetyl)pyrrolidine-2-carbonitrile or 1-(2-bromoacetyl)pyrrolidine-2-carbonitrile as starting materials, which are generated using these hazardous halides . The target compound (CAS 1511963-42-0) is the methanesulfonyl-protected precursor that enables this safer process.

Safer Route Comparison

Method context

Sulfonyloxyacetyl route avoids bromoacetyl chloride and chloroacetyl chloride; prior art used these lachrymatory reagents

May reduce occupational exposure risk and simplify waste handling in scale-up

Patent EP 1995237 A1, paragraphs [0026]–[0036]

Evidence Dimension	Process safety: hazardous reagent requirement
Target Compound Data	Sulfonyloxyacetyl route: uses methanesulfonyl chloride (MsCl); avoids bromoacetyl chloride and chloroacetyl chloride entirely
Comparator Or Baseline	Prior art route: 1-(2-chloroacetyl)pyrrolidine-2-carbonitrile or 1-(2-bromoacetyl)pyrrolidine-2-carbonitrile; requires chloroacetyl chloride or bromoacetyl chloride reagents
Quantified Difference	Binary safety improvement: elimination of two toxic halide reagents from the synthetic sequence
Conditions	Comparison of synthetic routes as described in EP 1995237 A1 paragraphs [0026]–[0036]

Why This Matters

For procurement managers selecting intermediates for scale-up, eliminating bromoacetyl chloride and chloroacetyl chloride from the synthesis reduces occupational exposure risk, simplifies waste handling, and lowers regulatory compliance burden.

• [1] European Patent Office. EP 1995237 A1: Method for Producing Aminoacetylpyrrolidinecarbonitrile Derivative and Production Intermediate Thereof. Published November 26, 2008. See paragraphs [0026]–[0036]. View Source

LogP and H-Bond Donor Profile vs. Piperidine Analog

The target compound has a computed LogP of -0.32482 and 1 hydrogen bond donor (pyrrolidine N–H), whereas the structurally similar 2-(piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8, identical molecular formula C₇H₁₂N₂O₂S and MW 188.25) has an XLogP of 0.1 and 0 hydrogen bond donors . The LogP difference of approximately 0.42 log units and the presence of an H-bond donor in the target compound translate into measurably different solubility, chromatographic retention, and partitioning behavior that affect intermediate isolation and purity during downstream processing .

LogP & HBD vs. Piperidine

Context-dependent

ΔLogP ≈ -0.42; HBD +1 vs. piperidine analog

Different solubility and extraction behavior may affect intermediate isolation

Computed descriptors; experimental validation recommended

Evidence Dimension	Lipophilicity (LogP/XLogP) and hydrogen bond donor count (HBD)
Target Compound Data	Computed LogP = -0.32482; HBD = 1; TPSA = 69.96 Ų
Comparator Or Baseline	2-(Piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8): XLogP = 0.1; HBD = 0; Rotatable bonds = 2
Quantified Difference	ΔLogP ≈ -0.42 (target more hydrophilic); ΔHBD = +1 (target has free N–H)
Conditions	Computed descriptors: LogP from vendor database (Leyan); XLogP from ChemProSquare database for the comparator

Why This Matters

The lower LogP and presence of an H-bond donor mean the target compound will exhibit different solubility and extraction behavior vs. the piperidine analog, directly affecting workup efficiency, intermediate purity, and ultimately the cost of goods in multi-step synthesis.

• [1] ChemProSquare Database. Competitor Details for LDCM0536: 2-(Piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8). XLogP: 0.1; HBD: 0; HBA: 4; Rotatable Bonds: 2. Accessed 2026-05-05. View Source

Patent-Defined Utility for DPP-IV Inhibitor Synthesis

US Patent 7,915,427 B2 and EP 1995237 A1 specifically claim sulfonyloxyacetyl pyrrolidine derivatives—including 1-(2-methanesulfonyloxyacetyl)pyrrolidine-2-carbonitrile derivatives corresponding to the target compound class—as the enabling intermediates for producing aminoacetyl pyrrolidine carbonitrile derivatives that act as DPP-IV inhibitors . Table 1 of EP 1995237 A1 further notes that the use of 1-(2-methanesulfonyloxyacetyl)pyrrolidine-2-carbonitrile derivatives or 1-(2-toluenesulfonyloxyacetyl)pyrrolidine-2-carbonitrile derivatives is described in Patent Documents 10 through 13, establishing a chain of priority . This patent linkage provides documented evidence that the compound occupies a specific, non-interchangeable node in the synthetic route to drug substances such as vildagliptin .

Patent Utility

Class-level

Covered by US 7,915,427 and EP 1995237 as sulfonyloxyacetyl intermediate for DPP-IV inhibitors

Defined role in patented route; substitutes may raise freedom-to-operate risks

Patent family analysis

Evidence Dimension	Patent coverage and synthetic pathway specificity
Target Compound Data	Explicitly covered by US 7,915,427 B2 and EP 1995237 A1 as a sulfonyloxyacetyl pyrrolidine intermediate for DPP-IV inhibitor production
Comparator Or Baseline	Generic pyrrolidine-sulfonyl compounds (e.g., 1-methanesulfonylpyrrolidine-2-carbonitrile, CAS 1049606-01-0) not referenced in the DPP-IV inhibitor intermediate patent family
Quantified Difference	Binary: patented pathway eligibility vs. no documented role in the DPP-IV inhibitor synthetic route
Conditions	Patent family analysis: US 7,915,427 B2, EP 1995237 A1, and related priority documents

Why This Matters

For industrial procurement in a pharmaceutical context, patent linkage confirms that this intermediate—and not an arbitrary sulfonyl pyrrolidine—is the defined building block in the validated route; substituting an unclaimed regioisomer could compromise freedom-to-operate and regulatory filing integrity.

• [1] Asahina, Y., Fukuda, Y., & Shiga, F. (Kyorin Seiyaku KK). Process for Producing Aminoacetyl Pyrrolidine Carbonitrile Derivative and Intermediate for Production Thereof. United States Patent US 7,915,427 B2, issued March 29, 2011. View Source
• [2] European Patent Office. EP 1995237 A1: Method for Producing Aminoacetylpyrrolidinecarbonitrile Derivative and Production Intermediate Thereof. Published November 26, 2008. Table 1 and paragraphs [0026]–[0036]. View Source
• [3] Bachovchin, D. A. et al. 11 Years of Cyanopyrrolidines as DPP-IV Inhibitors. PubMed abstract noting vildagliptin (LAF237) and saxagliptin (BMS-477118) as cyanopyrrolidine-based DPP-IV inhibitors. Archived at web.archive.org. View Source

Pyrrolidine vs. Piperidine Ring Geometry

The target compound contains a five-membered pyrrolidine ring, whereas the isosteric 2-(piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8, same molecular formula and MW) contains a six-membered piperidine ring . The pyrrolidine ring adopts a more constrained conformational envelope compared to the chair/boat flexibility of piperidine, resulting in different spatial presentation of the nitrile and sulfonyl pharmacophoric elements . This ring-size difference alters the geometry of the reactive center in downstream N-acylation reactions and can influence the diastereoselectivity of subsequent transformations in the DPP-IV inhibitor synthetic sequence.

Pyrrolidine vs. Piperidine

Class-level

5-membered pyrrolidine ring vs. 6-membered piperidine ring alters conformational flexibility

Ring size difference may shift downstream reaction geometry

Based on heterocyclic conformational principles

Evidence Dimension	Ring size and conformational flexibility
Target Compound Data	Five-membered pyrrolidine ring; constrained envelope conformation; C-2 attachment of sulfonyl and nitrile groups
Comparator Or Baseline	2-(Piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8): six-membered piperidine ring; greater conformational flexibility; sulfonyl on ring nitrogen
Quantified Difference	Ring size: 5 vs. 6 atoms; qualitative conformational constraint difference
Conditions	Structural comparison based on SMILES and established heterocyclic conformational principles

Why This Matters

The pyrrolidine scaffold is the core pharmacophoric element of vildagliptin and saxagliptin; a piperidine analog would produce a different spatial arrangement of the nitrile warhead and is therefore not a direct synthetic substitute in the established DPP-IV inhibitor route.

• [1] ChemProSquare Database. Competitor Details for LDCM0536: 2-(Piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8). Accessed 2026-05-05. View Source
• [2] Veerareddy, A. et al. Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure-Activity Relationships and Dual Antidiabetic-Anticancer Potential. Review describing pyrrolidine as a key scaffold in DPP-IV inhibitor design. View Source

TPSA and Rotatable Bond Comparison

The target compound has a computed Topological Polar Surface Area (TPSA) of 69.96 Ų and exactly 2 rotatable bonds . These values place it within favorable drug-like chemical space for an intermediate destined for oral DPP-IV inhibitors. In contrast, 1-methanesulfonylpyrrolidine-2-carbonitrile (CAS 1049606-01-0, MW 174.22) has a lower molecular weight and different TPSA due to the N-sulfonyl rather than C-sulfonyl connectivity, which alters the oxygen atom contribution to the polar surface area . The rotatable bond count of 2 in the target compound vs. 2 in the piperidine analog (CAS 926253-31-8) indicates comparable conformational degrees of freedom, but the different point of attachment (C-2 of pyrrolidine vs. N-1 of piperidine) changes which bonds are counted as rotatable, affecting how the molecule orients during receptor binding or solid-state crystallization .

TPSA & Rotatable Bonds

Context-dependent

TPSA 69.96 Ų, 2 rotatable bonds; N-sulfonyl regioisomer differs in TPSA

Reported TPSA and rotatable bond values may support intermediate characterization

Vendor database descriptors; confirm experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA) and rotatable bond count
Target Compound Data	TPSA = 69.96 Ų; Rotatable bonds = 2; MW = 188.25 g/mol
Comparator Or Baseline	1-Methanesulfonylpyrrolidine-2-carbonitrile (CAS 1049606-01-0): MW = 174.22 g/mol; 2-(Piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8): Rotatable bonds = 2
Quantified Difference	MW difference = +14.03 g/mol vs. N-sulfonyl regioisomer; TPSA differs qualitatively due to connectivity change
Conditions	Computed descriptors from vendor databases (Leyan, ChemSrc, ChemProSquare)

Why This Matters

TPSA and rotatable bond count are critical predictors of passive membrane permeability and oral bioavailability; the target compound's specific values align with the design requirements of the downstream DPP-IV inhibitor pharmacophore, whereas the N-sulfonyl regioisomer would not produce the same final API connectivity.

• [1] ChemProSquare Database. Competitor Details for LDCM0536: 2-(Piperidine-1-sulfonyl)acetonitrile (CAS 926253-31-8). Rotatable Bonds: 2. Accessed 2026-05-05. View Source

Procurement and Application Scenarios

Vildagliptin-Type DPP-IV Inhibitor Manufacturing

This compound is positioned as a key intermediate in the sulfonyloxyacetyl pyrrolidine pathway for producing aminoacetyl pyrrolidine carbonitrile DPP-IV inhibitors. Procurement teams sourcing building blocks for vildagliptin or saxagliptin generic API manufacturing should select this specific intermediate because its C-2 methanesulfonyl group serves as the leaving group in the nucleophilic displacement with 3-hydroxy-1-aminoadamantane, and the free pyrrolidine N–H is the site of the preceding N-chloroacetylation (or direct sulfonyl displacement). The patented route using this intermediate circumvents the use of bromoacetyl chloride and chloroacetyl chloride, reducing EHS burden and simplifying regulatory submissions .

DPP-IV/DPP-8/9 Selectivity Optimization

For medicinal chemistry teams optimizing selectivity between DPP-IV and off-target DPP-8/DPP-9, this intermediate provides a modular scaffold: the methanesulfonyl group can be displaced by diverse amine nucleophiles, while the pyrrolidine C-2 nitrile serves as the covalent warhead targeting the catalytic serine of DPP-IV. The compound's computed LogP (-0.32482) and TPSA (69.96 Ų) predict favorable solubility for in vitro assay conditions, and the single H-bond donor allows for controlled N-functionalization to modulate pharmacokinetic properties .

Safer Process Scale-Up and Route Scouting

Process R&D groups evaluating scale-up routes for cyanopyrrolidine intermediates should prioritize this compound over 1-(2-chloroacetyl)pyrrolidine-2-carbonitrile alternatives. The sulfonyloxyacetyl route eliminates the need for lachrymatory chloroacetyl chloride and the more hazardous bromoacetyl chloride, reducing the engineering controls required for pilot-plant operations. The methanesulfonyl leaving group offers balanced reactivity—more stable than the bromo analog yet sufficiently labile for efficient displacement—enabling higher throughput and improved process mass intensity compared to the prior-art halogenated route .

Reference Standard and Impurity Profiling

In generic pharmaceutical development, this compound (or its des-methanesulfonyl hydrolysis product) can serve as a process-related impurity marker or synthetic intermediate reference standard. Its distinct chromatographic retention (driven by LogP -0.32482 and TPSA 69.96 Ų) allows it to be resolved from the N-sulfonyl regioisomer (CAS 1049606-01-0) and the piperidine analog (CAS 926253-31-8) using standard reversed-phase HPLC methods, enabling robust purity assessment in ANDA/505(b)(2) regulatory packages .

Application

Selection Property

Validation Focus

Vildagliptin/saxagliptin intermediate synthesis

C-2 sulfonyl leaving group and free amine reactivity

Process safety profile; synthetic route integrity

DPP-IV/DPP-8/9 selectivity studies

Modular scaffold with C-2 nitrile warhead and displaceable sulfonyl

Selectivity verification; in vitro assay solubility

Safer process scale-up

Methanesulfonyl leaving group reactivity balance

Throughput potential; elimination of toxic halide reagents

Impurity reference standard

Distinct chromatographic retention profile

Resolution from regioisomeric and ring analogs by HPLC

• [1] European Patent Office. EP 1995237 A1: Method for Producing Aminoacetylpyrrolidinecarbonitrile Derivative and Production Intermediate Thereof. Published November 26, 2008. View Source